Cas no 134811-93-1 (3-(4-methyl-1,3-thiazol-2-yl)aniline)

• Product Name: 3-(4-methyl-1,3-thiazol-2-yl)aniline
• CAS No: 134811-93-1
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 1243352
• PubChem ID: 7148568
• Update Time: 2025-05-23

3-(4-methyl-1,3-thiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(4-methyl-2-thiazolyl)-
• 3-(4-Methyl-1,3-thiazol-2-yl)aniline
• 3-(4-METHYL-THIAZOL-2-YL)-PHENYLAMINE
• Z445210282
• EN300-65008
• 3-(4-methyl-thiazol-2-yl)-phenylamine, AldrichCPR
• 134811-93-1
• 3-(4-Methylthiazol-2-yl)aniline
• 3-(4-Methyl-2-thiazolyl)benzenamine
• AKOS009868015
• SCHEMBL18175150
• 3-(4-methyl-1,3-thiazol-2-yl)aniline

• MDL： MFCD06739764
• Inchi： 1S/C10H10N2S/c1-7-6-13-10(12-7)8-3-2-4-9(11)5-8/h2-6H,11H2,1H3
• InChI Key： GZBUVZDSQJFVBT-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 82-84 °CEnamineEN300-65008
• Boiling Point: 382.2±44.0 °C at 760 mmHg
• Flash Point: 185.0±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-methyl-1,3-thiazol-2-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(4-methyl-1,3-thiazol-2-yl)aniline

Professional Introduction to 3-(4-methyl-1,3-thiazol-2-yl)aniline (CAS No. 134811-93-1)

3-(4-methyl-1,3-thiazol-2-yl)aniline, a compound with the chemical identifier CAS No. 134811-93-1, represents a significant molecule in the realm of pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both the aniline and thiazole moieties in its framework imparts unique chemical properties that make it a valuable candidate for further exploration.

The aniline moiety, known for its aromaticity and basicity, plays a crucial role in the compound's reactivity and interaction with biological targets. In contrast, the thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, contributes to the molecule's stability and versatility. This combination of functional groups has been widely studied for its ability to modulate various biological pathways, making 3-(4-methyl-1,3-thiazol-2-yl)aniline a promising candidate for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 3-(4-methyl-1,3-thiazol-2-yl)aniline and biological targets. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in pharmacological applications. For instance, research has indicated that this molecule may interfere with the activity of enzymes involved in inflammation and oxidative stress, which are key factors in numerous diseases.

In addition to its pharmacological potential, 3-(4-methyl-1,3-thiazol-2-yl)aniline has been explored in the context of material science and industrial applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. Furthermore, the compound's stability under various conditions enhances its utility in industrial processes where durability and reliability are paramount.

The synthesis of 3-(4-methyl-1,3-thiazol-2-yl)aniline involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of aniline derivatives with appropriate thiazole precursors under controlled conditions. The introduction of the methyl group at the 4-position of the thiazole ring is a critical step that influences the compound's overall reactivity and biological activity.

One of the most compelling aspects of 3-(4-methyl-1,3-thiazol-2-yl)aniline is its potential in drug discovery. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. This has led to investigations into its efficacy in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to cross cell membranes also makes it an attractive candidate for drug delivery systems. By incorporating 3-(4-methyl-1,3-thiazol-2-yl)aniline into liposomes or nanoparticles, researchers aim to enhance its bioavailability and targeted delivery to specific tissues or organs. Such innovations could significantly improve therapeutic outcomes while minimizing side effects.

From a regulatory perspective, 3-(4-methyl-1,3-thiazol-2-yl)aniline is subject to standard guidelines governing chemical substances used in pharmaceutical research. Ensuring compliance with these regulations is essential for maintaining safety standards during both laboratory experimentation and potential clinical trials. The compound's handling requires adherence to good laboratory practices (GLP), which include proper storage conditions and waste disposal protocols.

The future prospects for 3-(4-methyl-1,3-thiazol-2-yl)aniline are promising given its diverse applications and potential benefits. Ongoing research aims to further elucidate its mechanisms of action and explore new derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, bringing innovative treatments closer to reality.

In conclusion, 3-(4-methyl-1,3-thiazol-2-yl)aniline (CAS No. 134811-93-1) stands as a testament to the ingenuity of modern chemistry in addressing complex biological challenges. Its unique structural features and versatile applications make it a cornerstone in both academic research and industrial development. As our understanding of this compound continues to evolve, so too will its contributions to medicine and science.